Cas no 2639424-16-9 (6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid)

• Product Name: 6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid
• CAS No: 2639424-16-9
• MF: C₂₂H₁₇ClN₂O₄
• MW: 408.834384679794
• CID: 5651882
• PubChem ID: 165898271
• Update Time: 2025-05-20

6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228864
• 2639424-16-9
• 6-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpyridine-3-carboxylic acid
• 6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C22H17ClN2O4/c1-12-10-18(23)24-20(19(12)21(26)27)25-22(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,17H,11H2,1H3,(H,26,27)(H,24,25,28)
• InChI Key： AVGLGOURJSMEKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(=O)O)C(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.0876847g/mol
• Monoisotopic Mass: 408.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid

6-Chloro-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid, with the CAS number 2639424-16-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure, which incorporates a pyridine ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and a chlorine substituent. The combination of these functional groups makes it a versatile building block in the development of novel pharmaceutical agents and advanced materials.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in the synthesis of bioactive molecules, particularly those requiring precise control over reactivity and solubility. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of multi-step synthesis pathways, making this compound a valuable intermediate in drug discovery processes.

Structurally, the molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6. The chlorine atom at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in various chemical transformations. The methyl group at position 4 adds steric bulk, potentially affecting the molecule's conformational flexibility and interactions with biological targets. These structural features make the compound an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and potential biological activities of such complex molecules with greater accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution within the pyridine ring system, providing insights into its reactivity towards nucleophilic and electrophilic attacks. These findings are particularly relevant for designing synthetic routes that exploit these reactivity patterns.

In terms of applications, this compound has shown promise as a precursor for the synthesis of bioactive pyridine derivatives. Its carboxylic acid functionality at position 3 can be readily modified through esterification or amide formation, enabling the creation of diverse molecular architectures. For example, coupling reactions with amino acids or other nitrogen-containing compounds can yield peptide-like structures with tailored pharmacokinetic profiles.

The integration of the Fmoc group into this molecule also opens avenues for its use in solid-phase synthesis strategies. This approach is widely used in peptide synthesis due to its compatibility with orthogonal deprotection conditions. By incorporating this compound into solid-phase synthesis protocols, researchers can streamline the production of complex molecules while maintaining high yields and purity.

Furthermore, recent research has explored the potential of this compound as a building block for constructing heterocyclic frameworks with enhanced stability and bioavailability. By leveraging its structural diversity, chemists can design molecules that target specific biological pathways or receptors with high precision.

In conclusion, 6-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpyridine-3-carboxylic acid represents a significant advancement in organic synthesis. Its unique combination of functional groups and structural features positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, its role in advancing chemical innovation is expected to grow significantly.